Cas no 893738-74-4 ((3-Cyclopropylphenyl)methanol)

• Product Name: (3-Cyclopropylphenyl)methanol
• CAS No: 893738-74-4
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD06802678
• CID: 1085069
• Update Time: 2025-10-28

(3-Cyclopropylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropylphenyl)methanol

• MDL： MFCD06802678
• Inchi： 1S/C10H12O/c11-7-8-2-1-3-10(6-8)9-4-5-9/h1-3,6,9,11H,4-5,7H2
• InChI Key： CKRWAEYTNKJGNF-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-Cyclopropylphenyl)methanol

The Comprehensive Overview of (3-Cyclopropylphenyl)methanol (CAS No. 893738-74-4)

(3-Cyclopropylphenyl)methanol, also known by its CAS registry number 893738-74-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group attached to a phenyl ring, further substituted with a methanol group. The combination of these structural elements imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of (3-Cyclopropylphenyl)methanol typically involves multi-step organic reactions, often employing catalytic methods to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are highly sought after in pharmaceutical research. For instance, studies have shown that the stereochemistry of this molecule plays a crucial role in its biological activity, particularly in its interaction with cellular receptors.

One of the most intriguing aspects of (3-Cyclopropylphenyl)methanol is its ability to act as a chiral auxiliary in organic synthesis. This property has been extensively explored in recent years, with researchers leveraging its unique stereochemical properties to construct complex molecular architectures. For example, a 2022 study published in the Journal of Organic Chemistry demonstrated how this compound can be used to facilitate the enantioselective synthesis of biologically active compounds, such as alkaloids and terpenoids.

In terms of physical properties, (3-Cyclopropylphenyl)methanol exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard conditions. Its solubility profile makes it suitable for use in both polar and non-polar solvents, depending on the specific application. Recent research has also highlighted its potential as a precursor for the development of advanced materials, such as liquid crystals and polymers. For instance, a 2023 study in Polymer Chemistry explored the use of this compound as a building block for self-assembling materials with tunable mechanical properties.

The biological activity of (3-Cyclopropylphenyl)methanol has been extensively studied, particularly in the context of its potential therapeutic applications. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

From an environmental perspective, the ecological impact of (3-Cyclopropylphenyl)methanol has been evaluated through various toxicity studies. Results indicate that it exhibits low acute toxicity to aquatic organisms, suggesting that it may be environmentally benign under controlled conditions. However, further long-term studies are required to fully understand its ecological footprint.

In conclusion, (3-Cyclopropylphenyl)methanol (CAS No. 893738-74-4) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key molecule in the advancement of modern chemistry.